molecular formula C6H7NO3 B6159932 2-(1,2-oxazol-3-yl)propanoic acid CAS No. 1509153-96-1

2-(1,2-oxazol-3-yl)propanoic acid

Cat. No. B6159932
CAS RN: 1509153-96-1
M. Wt: 141.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1,2-oxazol-3-yl)propanoic acid is a compound that belongs to the family of synthetic analogues of alpha-MSH (alpha-melanocyte-stimulating hormone) and acts as an MC4 (melanocortin 4) . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities .


Synthesis Analysis

The synthesis of oxazole derivatives has been a field of interest for a long time . The key intermediate N-acylhydrazine is prepared in good yield from NSAID oxaprozin .


Molecular Structure Analysis

Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . The molecular weight of 2-(1,2-oxazol-3-yl)propanoic acid is 141.1.


Chemical Reactions Analysis

Oxazole derivatives play a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .

Mechanism of Action

The therapeutic effects of oxazole derivatives result from a selective inhibition of the enzyme cyclooxygenase-2 (COX-2), which is largely responsible for the production of prostaglandins in most pathological states .

Future Directions

Oxazole derivatives continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . They are a part of a large number of drugs and biologically relevant molecules . Therefore, the future research directions may include the synthesis of new representatives of oxazole derivatives and screening them for their various biological activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2-oxazol-3-yl)propanoic acid involves the reaction of 3-amino-2-oxazolidinone with bromoacetic acid followed by hydrolysis of the resulting ester.", "Starting Materials": [ "3-amino-2-oxazolidinone", "bromoacetic acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 3-amino-2-oxazolidinone (1.0 g, 9.0 mmol) and bromoacetic acid (1.5 g, 10.0 mmol) in ethyl acetate (20 mL) and add sodium hydroxide (1.2 g, 30.0 mmol) in water (10 mL) dropwise with stirring.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Separate the organic layer and wash it with water (10 mL x 3).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the residue in water (10 mL) and adjust the pH to 7-8 with sodium hydroxide solution.", "Step 6: Extract the mixture with ethyl acetate (10 mL x 3).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-(1,2-oxazol-3-yl)propanoic acid as a white solid (1.2 g, 70% yield)." ] }

CAS RN

1509153-96-1

Molecular Formula

C6H7NO3

Molecular Weight

141.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.